Cas no 895790-86-0 (N'-(2,4-difluorophenyl)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide)

• Product Name: N'-(2,4-difluorophenyl)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide
• CAS No: 895790-86-0
• MF: C₂₁H₁₇F₂N₅O₂S
• MW: 441.45378947258
• CID: 5512905
• Update Time: 2025-07-09

N'-(2,4-difluorophenyl)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,4-difluorophenyl)-N-[2-[2-(2-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]oxamide
• N'-(2,4-difluorophenyl)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

• Inchi： 1S/C21H17F2N5O2S/c1-12-4-2-3-5-15(12)18-26-21-28(27-18)14(11-31-21)8-9-24-19(29)20(30)25-17-7-6-13(22)10-16(17)23/h2-7,10-11H,8-9H2,1H3,(H,24,29)(H,25,30)
• InChI Key： YDIBOXCPUMHMLJ-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=CC=C1C)=N2)(=O)C(NC1=CC=C(F)C=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2,4-difluorophenyl)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

Research Brief on N'-(2,4-difluorophenyl)-N-{2-[2-(2-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide (CAS: 895790-86-0)

The compound N'-(2,4-difluorophenyl)-N-{2-[2-(2-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide (CAS: 895790-86-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex triazolothiazole core and difluorophenyl moiety, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and anti-inflammatory activity. Recent studies have explored its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a promising candidate for further drug development.

Recent research has focused on elucidating the structural and functional properties of this compound. Computational modeling and X-ray crystallography studies have revealed that the triazolothiazole scaffold interacts with specific kinase domains, suggesting its utility as a selective kinase inhibitor. In vitro assays have demonstrated its potent inhibitory activity against a range of kinases implicated in inflammatory and oncogenic pathways. Notably, the compound exhibits high selectivity for certain kinase isoforms, which may reduce off-target effects and enhance therapeutic potential.

Pharmacokinetic studies of N'-(2,4-difluorophenyl)-N-{2-[2-(2-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide have shown favorable absorption and distribution profiles in rodent models. The compound demonstrates good oral bioavailability and a half-life conducive to once-daily dosing. Metabolite profiling has identified primary pathways of biotransformation, with minimal formation of reactive intermediates, suggesting a low risk of toxicity. These findings support its progression to further preclinical and clinical evaluation.

In vivo efficacy studies have highlighted the compound's potential in treating inflammatory diseases. In murine models of rheumatoid arthritis, administration of the compound resulted in significant reductions in joint inflammation and cartilage degradation. Mechanistic studies indicated that these effects were mediated through the suppression of pro-inflammatory cytokine production and inhibition of NF-κB signaling. These results underscore the compound's potential as a novel anti-inflammatory agent with a distinct mechanism of action compared to existing therapeutics.

Despite these promising findings, challenges remain in the development of N'-(2,4-difluorophenyl)-N-{2-[2-(2-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide. Optimization of its synthetic route is necessary to improve yield and scalability for large-scale production. Additionally, further toxicological studies are required to fully assess its safety profile. Nevertheless, the compound's unique structural features and biological activity make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sectors.

In conclusion, N'-(2,4-difluorophenyl)-N-{2-[2-(2-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide represents a promising therapeutic candidate with demonstrated kinase inhibitory and anti-inflammatory properties. Continued research efforts are expected to further elucidate its potential applications and address existing challenges in its development. This compound exemplifies the innovative approaches being pursued in the search for novel and effective pharmaceutical agents.